Cas no 30430-40-1 (1,3-Bis(dichloromethyl)benzene)

• Product Name: 1,3-Bis(dichloromethyl)benzene
• CAS No: 30430-40-1
• MF: C₈H₆Cl₄
• MW: 243.94523859024
• MDL: MFCD31009049
• CID: 1016553
• PubChem ID: 11776559
• Update Time: 2025-05-20

1,3-Bis(dichloromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• α,α,α',α'-Tetrachloro-m-xylene
• 1,3-bis(dichloromethyl)benzene
• 1,3-Bis(dichloromethyl)benzene

• MDL： MFCD31009049
• Inchi： 1S/C8H6Cl4/c9-7(10)5-2-1-3-6(4-5)8(11)12/h1-4,7-8H
• InChI Key： PLHFWLGJQRLDMI-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC=C(C(Cl)Cl)C=1)Cl

Computed Properties

• Exact Mass: 243.919411g/mol
• Monoisotopic Mass: 241.922361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 4.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 1,3-Bis(dichloromethyl)benzene

Recent Advances in the Study of 1,3-Bis(dichloromethyl)benzene (CAS: 30430-40-1) in Chemical and Biomedical Research

1,3-Bis(dichloromethyl)benzene (CAS: 30430-40-1) is a chlorinated aromatic compound that has garnered significant attention in recent years due to its versatile applications in chemical synthesis and potential biomedical uses. This research brief synthesizes the latest findings on this compound, focusing on its chemical properties, synthetic applications, and emerging roles in pharmaceutical research. The compound's unique structure, featuring two dichloromethyl groups on a benzene ring, makes it a valuable intermediate in organic synthesis and a subject of interest for drug development.

Recent studies have highlighted the compound's role as a precursor in the synthesis of more complex molecules, particularly in the development of agrochemicals and pharmaceuticals. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in constructing novel heterocyclic compounds with potential antimicrobial properties. The research team utilized 1,3-Bis(dichloromethyl)benzene as a key building block to create a series of benzimidazole derivatives, which showed promising activity against drug-resistant bacterial strains.

In the field of materials science, investigations into 30430-40-1 have revealed interesting properties when incorporated into polymer matrices. A team at MIT reported in Advanced Materials that derivatives of this compound could enhance the flame-retardant properties of certain plastics while maintaining mechanical strength. This dual functionality makes it particularly attractive for applications in electronics and construction materials where safety and durability are paramount.

From a biomedical perspective, recent toxicological studies have provided new insights into the safety profile of 1,3-Bis(dichloromethyl)benzene. While earlier research raised concerns about potential carcinogenicity, a comprehensive 2022 study in Toxicological Sciences presented evidence that proper handling and controlled exposure significantly mitigate these risks. The study emphasized the importance of structural modifications to reduce toxicity while preserving the compound's useful chemical properties.

The compound's mechanism of action at the molecular level has also become clearer through recent computational chemistry studies. Molecular docking simulations published in the Journal of Chemical Information and Modeling (2023) suggest that derivatives of 30430-40-1 may interact with specific protein targets involved in inflammatory pathways, opening new possibilities for anti-inflammatory drug development. These findings are particularly relevant given the growing need for novel anti-inflammatory agents with improved safety profiles.

Looking forward, researchers are exploring the potential of 1,3-Bis(dichloromethyl)benzene in targeted drug delivery systems. Preliminary work at Stanford University has shown that modified versions of the compound can serve as effective linkers in antibody-drug conjugates (ADCs), a promising class of cancer therapeutics. The compound's stability under physiological conditions and its ability to release active payloads at target sites make it an attractive candidate for further development in this area.

In conclusion, the body of research on 30430-40-1 continues to expand, revealing new dimensions of its chemical versatility and potential biomedical applications. While challenges remain in optimizing its safety profile and synthetic accessibility, recent advances suggest that 1,3-Bis(dichloromethyl)benzene will remain an important compound in both chemical and pharmaceutical research for years to come. Future studies will likely focus on developing greener synthetic routes and exploring its potential in emerging therapeutic areas such as neurodegenerative diseases and metabolic disorders.